1-[4-(Oxolan-3-ylmethoxy)piperidin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[4-(oxolan-3-ylmethoxy)piperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C13H21NO3/c1-2-13(15)14-6-3-12(4-7-14)17-10-11-5-8-16-9-11/h2,11-12H,1,3-10H2
• InChI Key: UWTGRHVZXPBCEG-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)OCC2CCOC2
• Molecular Formula: C13H21NO3
• Molecular Weight: 239.31 g/mol

Description

1-[4-(Oxolan-3-ylmethoxy)piperidin-1-yl]prop-2-en-1-one, also known as O-774, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism Of Action

The mechanism of action of 1-[4-(Oxolan-3-ylmethoxy)piperidin-1-yl]prop-2-en-1-one is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain. 1-[4-(Oxolan-3-ylmethoxy)piperidin-1-yl]prop-2-en-1-one has been shown to increase the levels of acetylcholine, a neurotransmitter that is important for memory and learning.

Biochemical And Physiological Effects

Studies have shown that 1-[4-(Oxolan-3-ylmethoxy)piperidin-1-yl]prop-2-en-1-one has a variety of biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease. 1-[4-(Oxolan-3-ylmethoxy)piperidin-1-yl]prop-2-en-1-one has also been shown to reduce inflammation and pain in animal models of arthritis.

Advantages And Limitations For Lab Experiments

One advantage of using 1-[4-(Oxolan-3-ylmethoxy)piperidin-1-yl]prop-2-en-1-one in lab experiments is its high purity and yield. This makes it easier to control the dosage and ensure reproducibility of results. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 1-[4-(Oxolan-3-ylmethoxy)piperidin-1-yl]prop-2-en-1-one. One area of interest is its potential use as a treatment for neurological disorders. Further studies are needed to fully understand the mechanism of action and to determine the optimal dosage and administration route. Another area of future research is the development of more efficient synthesis methods for 1-[4-(Oxolan-3-ylmethoxy)piperidin-1-yl]prop-2-en-1-one, which could lead to increased availability for scientific research.

Synthesis Methods

The synthesis of 1-[4-(Oxolan-3-ylmethoxy)piperidin-1-yl]prop-2-en-1-one involves the reaction of 4-(Oxolan-3-ylmethoxy)piperidine with propenone in the presence of a catalyst. This method has been optimized to yield high purity and high yield of 1-[4-(Oxolan-3-ylmethoxy)piperidin-1-yl]prop-2-en-1-one.

Scientific Research Applications

1-[4-(Oxolan-3-ylmethoxy)piperidin-1-yl]prop-2-en-1-one has been studied for its potential therapeutic effects in various fields of research. It has shown promise in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. 1-[4-(Oxolan-3-ylmethoxy)piperidin-1-yl]prop-2-en-1-one has also been studied for its potential use as an analgesic and anti-inflammatory agent.